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Compound of Interest

Compound Name: 5-TAMRA cadaverine

Cat. No.: B8116082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-TAMRA cadaverine, a

versatile fluorescent probe for labeling biomolecules. This document details its chemical and

spectral properties, provides protocols for its use in bioconjugation and enzymatic labeling, and

illustrates its application in studying cellular signaling pathways.

Core Concepts
5-Carboxytetramethylrhodamine (5-TAMRA) is a bright, orange-fluorescent dye widely used in

life sciences research.[1] The cadaverine derivative of 5-TAMRA provides a primary amine

group, making it a valuable tool for conjugation to various functional groups on biomolecules. 5-
TAMRA cadaverine serves as a building block for creating fluorescent bioconjugates and acts

as a fluorescent substrate for enzymes like transglutaminase.[2][3][4][5] It is the purified single

isomer of the 5(6)-TAMRA cadaverine mixture, which is preferred for applications where

reproducibility is critical.
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The quantitative properties of 5-TAMRA cadaverine are crucial for designing and optimizing

fluorescent labeling experiments. The following tables summarize these key characteristics.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C30H34N4O4

Molecular Weight 514.6 g/mol

Appearance Red solid

Solubility DMSO, DMF, MeOH

Storage -20°C, protect from light

Spectral Properties
Property Value Reference

Excitation Maximum (λex) ~552 nm

Emission Maximum (λem) ~578 nm

Molar Extinction Coefficient (ε) ~90,000 cm⁻¹M⁻¹

Quantum Yield (Φ) ~0.1-0.3

Experimental Protocols
Detailed methodologies for common applications of 5-TAMRA cadaverine are provided below.

These protocols are intended as a starting point and may require optimization for specific

applications.

Protocol 1: Labeling of Proteins with 5-TAMRA
Cadaverine using EDC Chemistry
This protocol describes the covalent labeling of a protein's free carboxylic acid groups (e.g., on

aspartic and glutamic acid residues, or the C-terminus) with 5-TAMRA cadaverine using 1-

Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
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Materials:

Purified protein (2-10 mg/mL in amine-free buffer, e.g., MES buffer, pH 6.0)

5-TAMRA cadaverine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) (optional, to increase efficiency)

Reaction Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Quenching Buffer: 1 M Tris-HCl, pH 8.5

Purification column (e.g., Sephadex G-25)

Procedure:

Prepare Protein Solution: Dissolve the protein in the Reaction Buffer to a final concentration

of 2-10 mg/mL.

Prepare Dye Stock Solution: Immediately before use, dissolve 5-TAMRA cadaverine in

anhydrous DMSO to a concentration of 10 mg/mL.

Prepare EDC/NHS Solution: Immediately before use, prepare a 10 mg/mL solution of EDC

(and optionally NHS) in reaction buffer.

Labeling Reaction:

Add a 10 to 20-fold molar excess of 5-TAMRA cadaverine to the protein solution.

Add a 50 to 100-fold molar excess of EDC (and NHS) to the reaction mixture.

Incubate the reaction for 2 hours at room temperature, protected from light.

Quench Reaction: Stop the reaction by adding the Quenching Buffer to a final concentration

of 50 mM. Incubate for 15 minutes.
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Purification: Separate the labeled protein from unreacted dye and reagents using a size-

exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage

buffer (e.g., PBS, pH 7.4).

Determine Degree of Labeling (DOL):

Measure the absorbance of the purified labeled protein at 280 nm (A280) and ~552 nm

(Amax).

Calculate the protein concentration and the concentration of the dye to determine the

molar ratio of dye to protein. A correction factor for the dye's absorbance at 280 nm should

be applied for accurate protein concentration determination.

Protocol 2: Transglutaminase-Mediated Labeling of a
Protein
This protocol describes the enzymatic incorporation of 5-TAMRA cadaverine into a protein

containing accessible glutamine residues using transglutaminase (TGase).

Materials:

Target protein with accessible glutamine residues

Microbial Transglutaminase (MTG)

5-TAMRA cadaverine

Reaction Buffer: 50 mM Tris-HCl, 10 mM CaCl₂, pH 7.5

Stop Solution: 50 mM EDTA

Procedure:

Prepare Reaction Mixture: In a microcentrifuge tube, combine the target protein (at a final

concentration of 1-5 mg/mL), 5-TAMRA cadaverine (at a final concentration of 0.1-1 mM),

and MTG (at a final concentration of 10-50 µg/mL) in the Reaction Buffer.

Incubation: Incubate the reaction mixture at 37°C for 1-2 hours.
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Stop Reaction: Terminate the reaction by adding the Stop Solution.

Purification: Remove unreacted 5-TAMRA cadaverine by size-exclusion chromatography or

dialysis.

Analysis: The incorporation of 5-TAMRA cadaverine can be confirmed by fluorescence

imaging of an SDS-PAGE gel or by fluorescence spectroscopy.

Mandatory Visualization
The following diagrams illustrate key experimental workflows and signaling pathways where 5-
TAMRA cadaverine-labeled biomolecules can be utilized.
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Workflow for EDC-Mediated Protein Labeling
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Caption: Workflow for labeling proteins with 5-TAMRA cadaverine using EDC chemistry.
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Transglutaminase-Mediated Protein Labeling
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Caption: General workflow for enzymatic labeling of proteins with 5-TAMRA cadaverine.
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Studying Receptor-Mediated Endocytosis
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Caption: Using 5-TAMRA-labeled ligands to trace receptor-mediated endocytosis.
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Visualizing Focal Adhesion Dynamics
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Caption: Visualizing focal adhesion components with 5-TAMRA-labeled proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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